Cas no 1389310-37-5 ((S)-N-Methyl-2,2,2-trifluoro-1-phenylethylamine)

(S)-N-Methyl-2,2,2-trifluoro-1-phenylethylamine structure
1389310-37-5 structure
Product Name:(S)-N-Methyl-2,2,2-trifluoro-1-phenylethylamine
CAS No:1389310-37-5
MF:C9H10F3N
MW:189.177612781525
CID:3160997
PubChem ID:51694203
Update Time:2025-04-21

(S)-N-Methyl-2,2,2-trifluoro-1-phenylethylamine Chemical and Physical Properties

Names and Identifiers

    • (S)-N-Methyl-2,2,2-trifluoro-1-phenylethylamine
    • PARXLQDTVSGAAM-QMMMGPOBSA-N
    • SCHEMBL12797626
    • 1389310-37-5
    • MDL: MFCD22380048
    • Inchi: 1S/C9H10F3N/c1-13-8(9(10,11)12)7-5-3-2-4-6-7/h2-6,8,13H,1H3/t8-/m0/s1
    • InChI Key: PARXLQDTVSGAAM-QMMMGPOBSA-N
    • SMILES: FC([C@H](C1C=CC=CC=1)NC)(F)F

Computed Properties

  • Exact Mass: 189.07653381g/mol
  • Monoisotopic Mass: 189.07653381g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 12Ų
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